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Cat. No.: B032748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monomethyl octanoate, also known as methyl caprylate, is the methyl ester of octanoic acid.

It is a fatty acid methyl ester (FAME) that is found naturally in some fruits and dairy products

and is widely used in the flavor and fragrance industry for its fruity, orange-like aroma.[1]

Beyond its sensory characteristics, methyl octanoate serves as a valuable intermediate in

organic synthesis and is a subject of research in various fields, including biofuels and

pharmaceuticals. This technical guide provides a comprehensive overview of the core

physicochemical properties of monomethyl octanoate, complete with experimental protocols

and visual workflows to support researchers and drug development professionals.

Physicochemical Properties
The key physicochemical properties of monomethyl octanoate are summarized in the tables

below, providing a consolidated reference for laboratory and development work.

Table 1: General and Physical Properties of Methyl
Octanoate
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Property Value Reference

Molecular Formula C₉H₁₈O₂ [1]

Molecular Weight 158.24 g/mol [1]

Appearance Colorless, oily liquid [1]

Odor
Powerful, winey, fruity, and

orange-like
[1]

Melting Point -40 °C

Boiling Point 192.9 °C at 760 mmHg

Density 0.8775 g/cm³ at 20°C/4°C

Refractive Index 1.4170 at 26 °C/D

Table 2: Solubility and Partitioning Properties of Methyl
Octanoate

Property Value Reference

Solubility in Water Insoluble

Solubility in Organic Solvents
Very soluble in alcohol and

ether

LogP (Octanol-Water Partition

Coefficient)
3.33 (estimated)

Table 3: Other Relevant Physicochemical Data for Methyl
Octanoate
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Property Value Reference

Vapor Pressure 0.54 mmHg at 25 °C

Flash Point 72.78 °C (Closed Cup)

Henry's Law Constant
7.83 x 10⁻⁴ atm-m³/mol at 25

°C

Viscosity

Dynamic viscosity data

available for mixtures with

alcohols

Surface Tension 27.64 dyn/cm

Experimental Protocols
Detailed methodologies are crucial for the accurate determination of physicochemical

properties. Below are descriptions of standard experimental protocols for key properties of

methyl octanoate.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and efficient method for determining the boiling

point of a small liquid sample is the Thiele tube method.

Materials:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil
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Sample of methyl octanoate

Procedure:

A small amount of methyl octanoate is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer.

The Thiele tube is filled with mineral oil to a level just above the side arm.

The thermometer and test tube assembly is immersed in the mineral oil in the Thiele tube.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is stopped, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Measurement of Density (Pycnometer Method)
Density is the mass of a substance per unit volume. The pycnometer method is a precise

technique for measuring the density of liquids.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Water bath with temperature control

Sample of methyl octanoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Distilled water

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately determined using an

analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature water bath

until it reaches thermal equilibrium. The mass of the pycnometer filled with water is then

measured.

The pycnometer is emptied, dried, and then filled with methyl octanoate.

The pycnometer is again brought to the same constant temperature in the water bath, and its

mass is determined.

The density of methyl octanoate is calculated using the known density of water at that

temperature and the measured masses.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance and can be used for identification and

purity assessment.

Materials:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of methyl octanoate

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper
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Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent and dried with a soft

tissue.

A few drops of methyl octanoate are placed on the surface of the prism.

The prism is closed and the instrument's light source is switched on.

Water from a constant temperature bath is circulated through the prisms to maintain a

constant temperature.

The eyepiece is adjusted to bring the dividing line between the light and dark fields into

sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs.

The refractive index is read directly from the instrument's scale.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis
GC-MS is a powerful analytical technique used to separate, identify, and quantify individual

chemical compounds within a sample.

Protocol for Methyl Octanoate Analysis:

Sample Preparation: A dilute solution of methyl octanoate is prepared in a suitable volatile

solvent (e.g., hexane or dichloromethane).

Gas Chromatograph (GC) Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent) is

typically used.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Inlet Temperature: Typically set around 250°C.
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Oven Temperature Program: An initial temperature of around 60°C is held for a few

minutes, followed by a temperature ramp (e.g., 10°C/min) to a final temperature of around

200-250°C.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: A scan range of m/z 40-300 is generally sufficient to capture the molecular

ion and characteristic fragments of methyl octanoate.

Data Analysis: The resulting chromatogram will show a peak corresponding to methyl

octanoate. The mass spectrum of this peak can be compared to a library spectrum for

confirmation. The peak area can be used for quantitative analysis.

Visualizations
Synthesis of Methyl Octanoate via Fischer Esterification
The most common method for synthesizing methyl octanoate is the Fischer esterification of

octanoic acid with methanol, using an acid catalyst.
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Caption: Workflow of Methyl Octanoate synthesis via Fischer Esterification.

Experimental Workflow for GC-MS Analysis of Methyl
Octanoate
The following diagram illustrates the typical workflow for analyzing a sample for the presence

and quantity of methyl octanoate using Gas Chromatography-Mass Spectrometry.
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GC-MS Analysis Workflow for Methyl Octanoate

1. Sample Preparation
(Dilution in Solvent)

2. Injection into GC

3. Separation in GC Column
(Based on Volatility)

4. Ionization in MS
(Electron Ionization)

5. Mass Analysis
(Separation by m/z)

6. Detection

7. Data Analysis
(Chromatogram & Mass Spectrum)

Identification and
Quantification of

Methyl Octanoate

Click to download full resolution via product page

Caption: Typical experimental workflow for the GC-MS analysis of Methyl Octanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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